Cas no 941909-34-8 (N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941909-34-8
• MF: C₂₀H₁₃Cl₂N₃O₂
• MW: 398.242122411728
• CID: 5499300
• Update Time: 2025-06-08

N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H13Cl2N3O2/c21-15-6-3-13(4-7-15)12-25-9-1-2-17(20(25)27)19(26)24-18-10-16(22)8-5-14(18)11-23/h1-10H,12H2,(H,24,26)
• InChI Key： CTALQJOBRCHHTJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC(Cl)=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941909-34-8): An Overview

N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941909-34-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 941909-34-8, is characterized by its unique structural features, which include a pyridine ring, a cyano group, and multiple chlorinated phenyl moieties. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The chemical structure of N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide can be described as follows: it consists of a pyridine ring with a carboxamide group at the 3-position and a substituted methyl group at the 1-position. The substituents on the methyl group include a 4-chlorophenyl moiety and a 5-chloro-2-cyanophenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have explored the potential of N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic potential, N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also been studied for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for successful drug development. These properties suggest that the compound may have good bioavailability and a favorable safety profile when administered in vivo.

The synthesis of N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been optimized using various synthetic routes. One common approach involves the condensation of 3-cyanopyridine with an appropriate chlorinated phenyl derivative followed by further functionalization steps to introduce the carboxamide group and other substituents. The choice of synthetic route can significantly impact the yield and purity of the final product, making it an important consideration in both research and industrial settings.

Despite its promising properties, further research is needed to fully understand the potential applications and limitations of N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, N-(5-chloro-2-cyanophenyl)-1-(4-chlorophenyl)methyl-2-o xo - 1 , 2 - dihydropyridine - 3 - carboxamide (CAS No . 941909 - 34 - 8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an important subject for ongoing research and development in medicinal chemistry. As more data becomes available from clinical trials and other studies, this compound may emerge as a valuable tool in the treatment of inflammatory diseases and cancer.